6,6'-Dimethyl 5,5'-dibromo-2H,2'H,3H,3'H-[1,1'-biindole]-6,6'-dicarboxylate

• IUPAC Name: methyl 5-bromo-1-(5-bromo-6-methoxycarbonyl-2,3-dihydroindol-1-yl)-2,3-dihydroindole-6-carboxylate
• InChI: InChI=1S/C20H18Br2N2O4/c1-27-19(25)13-9-17-11(7-15(13)21)3-5-23(17)24-6-4-12-8-16(22)14(10-18(12)24)20(26)28-2/h7-10H,3-6H2,1-2H3
• InChI Key: VGFLYXQTGWNEAU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C2CCN(C2=C1)N3CCC4=CC(=C(C=C43)C(=O)OC)Br)Br
• Molecular Formula: C20H18Br2N2O4
• Molecular Weight: 510.2 g/mol

Description

“6,6’-Dimethyl 5,5’-dibromo-2H,2’H,3H,3’H-[1,1’-biindole]-6,6’-dicarboxylate” is a chemical compound with the molecular formula C20H18Br2N2O4 and a molecular weight of 510.18. It is an off-white solid that is stored at 0-8 °C. The IUPAC name for this compound is dimethyl 5,5’-dibromo- [1,1’-biindoline]-6,6’-dicarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C20H18Br2N2O4/c1-27-19 (25)13-9-17-11 (7-15 (13)21)3-5-23 (17)24-6-4-12-8-16 (22)14 (10-18 (12)24)20 (26)28-2/h7-10H,3-6H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis.

Physical And Chemical Properties Analysis

This compound is an off-white solid with a molecular weight of 510.18. It is stored at temperatures between 0 and 8 °C. More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not available in the current literature.

Safety and Hazards

This compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, and H319. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, and may cause serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other exposed areas thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.